1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)-N-(pyridin-4-yl)piperidine-4-carboxamide
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Description
1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)-N-(pyridin-4-yl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C17H21N5O3 and its molecular weight is 343.387. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
Compounds with structural similarities to 1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)-N-(pyridin-4-yl)piperidine-4-carboxamide have been synthesized and characterized to explore their potential biological activities. For instance, Hassan et al. (2014) demonstrated the synthesis and cytotoxicity evaluation of new 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives, indicating their potential application in developing anticancer agents (Hassan, Hafez, & Osman, 2014).
Biological Activities
Research into similar compounds has revealed significant biological activities, such as anti-inflammatory and analgesic properties. Abu‐Hashem et al. (2020) synthesized novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone, showcasing their potential as anti-inflammatory and analgesic agents with promising COX-2 inhibitory activity (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Antagonistic Properties
Moreover, Shim et al. (2002) investigated the molecular interaction of a structurally related antagonist with the CB1 cannabinoid receptor, contributing to our understanding of receptor-ligand interactions and the development of receptor-specific drugs (Shim, Welsh, Cartier, Edwards, & Howlett, 2002).
Synthetic Applications
Compounds within this chemical class have also been utilized as synthons for the efficient regiospecific synthesis of heterocycles, which are integral to the development of novel pharmaceuticals. Mahata et al. (2003) showcased the use of bis(methoxy)-bis(methylthio) derivatives for synthesizing various heterocycles, underscoring the versatility of these compounds in organic synthesis (Mahata, Kumar, Sriram, Ila, & Junjappa, 2003).
Properties
IUPAC Name |
1-(3-methoxy-1-methylpyrazole-4-carbonyl)-N-pyridin-4-ylpiperidine-4-carboxamide |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C17H21N5O3/c1-21-11-14(16(20-21)25-2)17(24)22-9-5-12(6-10-22)15(23)19-13-3-7-18-8-4-13/h3-4,7-8,11-12H,5-6,9-10H2,1-2H3,(H,18,19,23) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QADZAVAIEYNPEK-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C(=N1)OC)C(=O)N2CCC(CC2)C(=O)NC3=CC=NC=C3 |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21N5O3 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.4 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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